Cas no 1349716-96-6 (N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride)
N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride
- N-(2,4-Difluorobenzyl)piperidin-4-aminedihydrochloride
-
- Inchi: 1S/C12H16F2N2.2ClH/c13-10-2-1-9(12(14)7-10)8-16-11-3-5-15-6-4-11;;/h1-2,7,11,15-16H,3-6,8H2;2*1H
- InChI Key: DTAQHCPKOCTDBT-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1C=C(C=CC=1CNC1CCNCC1)F
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 207
- Topological Polar Surface Area: 24.1
N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494898-1g |
N-(2,4-Difluorobenzyl)piperidin-4-aminedihydrochloride |
1349716-96-6 | 97% | 1g |
$515 | 2022-09-03 | |
| Fluorochem | 069482-1g |
N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride |
1349716-96-6 | 1g |
£360.00 | 2022-03-01 |
N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride
Exploring N-(2,4-Difluorobenzyl)piperidin-4-amine Dihydrochloride (CAS 1349716-96-6): A Comprehensive Overview
N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride (CAS 1349716-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine core and difluorobenzyl substituent, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate for synthesizing more complex molecules.
The CAS number 1349716-96-6 serves as a unique identifier for this compound, ensuring precise communication among scientists and regulatory bodies. The dihydrochloride salt form enhances the compound's stability and solubility, making it more suitable for experimental and industrial applications. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates, as they are often used in virtual screening and molecular docking studies.
One of the key features of N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride is its versatility. The piperidine ring is a common motif in many bioactive molecules, contributing to interactions with biological targets. Meanwhile, the difluorobenzyl group can influence the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes align with current research priorities, such as optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties and reducing off-target effects.
In the context of green chemistry and sustainable synthesis, this compound has also been explored for its potential in eco-friendly reaction pathways. Researchers are investigating methods to minimize waste and energy consumption during its production, addressing growing concerns about environmental impact. This aligns with broader industry shifts toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals and academics alike.
Another area of interest is the compound's role in central nervous system (CNS) drug development. The piperidine scaffold is prevalent in many CNS-active drugs, and modifications like the difluorobenzyl group can fine-tune receptor affinity. With rising global focus on neurological disorders and mental health, this compound's potential applications are highly relevant to contemporary medical challenges.
From a technical perspective, N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride is typically characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for reproducible research outcomes. The compound's synthetic route often involves multi-step organic reactions, with careful attention to yield optimization and byproduct control.
In summary, N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride (CAS 1349716-96-6) represents a compelling subject of study at the intersection of chemistry, pharmacology, and sustainability. Its structural features and adaptability make it a valuable tool for addressing some of today's most pressing scientific questions, from drug discovery to environmentally conscious synthesis. As research continues to evolve, this compound is likely to remain a focal point for innovation and discovery.
1349716-96-6 (N-(2,4-Difluorobenzyl)piperidin-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)